Cas no 1804207-14-4 (2-(3-Bromo-2-oxopropyl)-5-formylmandelic acid)

• Product Name: 2-(3-Bromo-2-oxopropyl)-5-formylmandelic acid
• CAS No: 1804207-14-4
• MF: C₁₂H₁₁BrO₅
• MW: 315.116743326187
• CID: 4940785
• Update Time: 2025-10-28

2-(3-Bromo-2-oxopropyl)-5-formylmandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Bromo-2-oxopropyl)-5-formylmandelic acid

• Inchi： 1S/C12H11BrO5/c13-5-9(15)4-8-2-1-7(6-14)3-10(8)11(16)12(17)18/h1-3,6,11,16H,4-5H2,(H,17,18)
• InChI Key： SUADPHSIGATSIT-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=CC(C=O)=CC=1C(C(=O)O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 330
• XLogP3: 0.7
• Topological Polar Surface Area: 91.7

Additional information on 2-(3-Bromo-2-oxopropyl)-5-formylmandelic acid

Recent Advances in the Study of 2-(3-Bromo-2-oxopropyl)-5-formylmandelic acid (CAS: 1804207-14-4)

2-(3-Bromo-2-oxopropyl)-5-formylmandelic acid (CAS: 1804207-14-4) is a chemically synthesized compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique bromo and formyl functional groups, has shown promising potential in various therapeutic applications, including anti-inflammatory and anticancer activities. Recent studies have focused on elucidating its molecular mechanisms, optimizing its synthesis, and exploring its pharmacological properties.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers investigated the compound's ability to inhibit key enzymes involved in inflammatory pathways. The study demonstrated that 2-(3-Bromo-2-oxopropyl)-5-formylmandelic acid effectively suppresses the activity of cyclooxygenase-2 (COX-2), a critical enzyme in the prostaglandin synthesis pathway. This finding suggests its potential as a novel anti-inflammatory agent with fewer side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Another significant research effort, detailed in Bioorganic & Medicinal Chemistry Letters, explored the compound's anticancer properties. The study revealed that 2-(3-Bromo-2-oxopropyl)-5-formylmandelic acid induces apoptosis in several cancer cell lines, including breast and lung cancer, by activating the intrinsic mitochondrial pathway. The researchers also highlighted its selective cytotoxicity towards cancer cells, sparing normal cells, which is a crucial advantage for potential therapeutic applications.

The synthesis of 2-(3-Bromo-2-oxopropyl)-5-formylmandelic acid has also been a focus of recent research. A team of chemists developed a more efficient and scalable synthetic route, as reported in Tetrahedron Letters. The new method reduces the number of steps and improves overall yield, making the compound more accessible for further pharmacological studies and potential commercialization.

Despite these promising findings, challenges remain in the development of 2-(3-Bromo-2-oxopropyl)-5-formylmandelic acid as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Ongoing research is also exploring the compound's potential in combination therapies, where it may synergize with existing drugs to enhance efficacy.

In conclusion, 2-(3-Bromo-2-oxopropyl)-5-formylmandelic acid (CAS: 1804207-14-4) represents a promising candidate in the field of chemical biology and drug discovery. Its unique chemical structure and diverse pharmacological activities make it a valuable subject for further investigation. Continued research efforts will be essential to fully unlock its therapeutic potential and translate these findings into clinical applications.